Cas no 1805030-75-4 (Ethyl 3-chloro-2-cyanopyridine-4-acetate)
Ethyl 3-chloro-2-cyanopyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-chloro-2-cyanopyridine-4-acetate
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- Inchi: 1S/C10H9ClN2O2/c1-2-15-9(14)5-7-3-4-13-8(6-12)10(7)11/h3-4H,2,5H2,1H3
- InChI Key: UKFXYLUJPPNDNL-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=NC=CC=1CC(=O)OCC
Computed Properties
- Exact Mass: 224.0352552 g/mol
- Monoisotopic Mass: 224.0352552 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 224.64
- XLogP3: 1.7
- Topological Polar Surface Area: 63
Ethyl 3-chloro-2-cyanopyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011035-250mg |
Ethyl 3-chloro-2-cyanopyridine-4-acetate |
1805030-75-4 | 95% | 250mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A029011035-1g |
Ethyl 3-chloro-2-cyanopyridine-4-acetate |
1805030-75-4 | 95% | 1g |
$2,750.25 | 2022-04-01 |
Ethyl 3-chloro-2-cyanopyridine-4-acetate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Ethyl 3-chloro-2-cyanopyridine-4-acetate
Comprehensive Overview of Ethyl 3-chloro-2-cyanopyridine-4-acetate (CAS No. 1805030-75-4)
Ethyl 3-chloro-2-cyanopyridine-4-acetate (CAS No. 1805030-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and functional groups such as chloro, cyano, and acetate, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable building block for developing novel drugs and crop protection agents, aligning with the growing demand for sustainable chemistry and green synthesis methodologies.
The compound's molecular formula and structural features contribute to its reactivity, enabling modifications that are critical for optimizing drug efficacy or agrochemical performance. Researchers are particularly interested in its potential applications in catalysis and medicinal chemistry, where it can be used to create derivatives with enhanced properties. Recent studies highlight its role in the development of small-molecule inhibitors and biodegradable pesticides, addressing contemporary challenges in healthcare and agriculture.
In the context of drug discovery, Ethyl 3-chloro-2-cyanopyridine-4-acetate is often explored for its ability to interact with biological targets. Its cyano and ester functionalities facilitate the design of compounds with improved pharmacokinetic profiles, a key focus in modern precision medicine. Additionally, the agrochemical industry leverages its chloropyridine scaffold to develop environmentally friendly alternatives to traditional pesticides, resonating with global trends toward sustainable farming.
From a synthetic perspective, the compound's CAS No. 1805030-75-4 is frequently cited in patents and academic literature, underscoring its importance in organic synthesis. Its stability under various reaction conditions makes it a preferred choice for multistep transformations, particularly in heterocyclic chemistry. Innovations in flow chemistry and microwave-assisted synthesis have further expanded its utility, reducing reaction times and improving yields—a priority for industrial-scale applications.
Environmental and regulatory considerations also play a role in the compound's adoption. As industries shift toward greener alternatives, Ethyl 3-chloro-2-cyanopyridine-4-acetate is evaluated for its eco-toxicity and biodegradability. Advances in analytical techniques, such as LC-MS and NMR spectroscopy, enable precise monitoring of its degradation pathways, ensuring compliance with stringent environmental standards.
In summary, Ethyl 3-chloro-2-cyanopyridine-4-acetate (CAS No. 1805030-75-4) represents a critical tool in both pharmaceutical and agrochemical innovation. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and targeted drug design, position it as a compound of enduring relevance. As scientific and industrial communities continue to prioritize efficiency and sustainability, this compound is poised to remain at the forefront of chemical research.
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